4-[(4-Chlorophenoxy)methyl]benzohydrazide

• IUPAC Name: 4-[(4-chlorophenoxy)methyl]benzohydrazide
• InChI: InChI=1S/C14H13ClN2O2/c15-12-5-7-13(8-6-12)19-9-10-1-3-11(4-2-10)14(18)17-16/h1-8H,9,16H2,(H,17,18)
• InChI Key: LQJFLGKXJRWHKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)Cl)C(=O)NN
• Molecular Formula: C14H13ClN2O2
• Molecular Weight: 276.72 g/mol

Description

Synthesis Analysis

The synthesis of benzohydrazide derivatives typically involves condensation reactions between benzoyl hydrazides and various aldehydes or ketones. For instance, a novel Schiff base compound of N'-[(2,6-dichlorophenyl)methylidene]-2-{[3-(trifluoromethyl)phenyl]amino}benzohydrazide was synthesized and characterized using spectroscopic techniques, including IR, NMR, and X-ray diffraction, illustrating a common approach in the synthesis of benzohydrazide derivatives (Suhta et al., 2024).

Scientific Research Applications

Environmental Impact and Toxicity Studies

Studies have explored the toxicity and environmental impact of chlorophenoxymethyl compounds similar to 4-[(4-Chlorophenoxy)methyl]benzohydrazide. For instance, research on 2,4-dichlorophenoxyacetic acid (2,4-D), a structurally related compound, has highlighted its widespread use in agriculture and the associated risks to ecosystems and non-target species. This includes potential toxic effects on aquatic life and the need for monitoring and mitigation strategies to protect environmental and human health (Islam et al., 2017).